Cas no 898289-40-2 (N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine)

• Product Name: N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine
• CAS No: 898289-40-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD09702369
• CID: 720033
• PubChem ID: 24229529
• Update Time: 2025-10-19

N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine
• Benzenemethanamine,N-methyl-4-[(tetrahydro-2H-pyran-4-yl)oxy]-
• N-methyl-1-[4-(oxan-4-yloxy)phenyl]methanamine
• N-methyl-4-[(tetrahydro-2H-pyran-4-yl)oxy]Benzenemethanamine
• AC-7280
• N-Methyl-4-(tetrahydropyran-4-yloxy)benzylaMine
• DTXSID60640244
• YKB28940
• N-Methyl-1-{4-[(oxan-4-yl)oxy]phenyl}methanamine
• methyl({[4-(oxan-4-yloxy)phenyl]methyl})amine
• PS-3536
• SY005466
• AC7169
• MFCD09702369
• FT-0763679
• A861046
• 898289-40-2
• AKOS013154317
• DB-078511

• MDL： MFCD09702369
• Inchi： 1S/C13H19NO2/c1-14-10-11-2-4-12(5-3-11)16-13-6-8-15-9-7-13/h2-5,13-14H,6-10H2,1H3
• InChI Key： BIMJTFGNKMMZOM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=CC(CNC)=CC=1

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 337.5 ℃ at 760 mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.526
• PSA: 30.49000
• LogP: 2.35470

N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine

N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine: A Comprehensive Overview

N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine (CAS No: 898289-40-2) is a versatile organic compound with a unique structure that combines elements of aromaticity, cyclic ethers, and amine functionalities. This compound has garnered attention in both academic and industrial research due to its potential applications in drug discovery, material science, and chemical synthesis. The molecule's structure, which includes a methylated amine group attached to a phenyl ring substituted with a tetrahydrofuran derivative, offers a platform for exploring various chemical transformations and biological interactions.

Recent studies have highlighted the importance of tetrahydrofuran (THF) derivatives in medicinal chemistry, particularly in the design of bioisosteres and prodrugs. The tetrahydrofuran moiety in this compound contributes to its solubility and stability, making it an attractive candidate for drug delivery systems. Researchers have also explored the use of this compound as a building block for synthesizing more complex molecules with enhanced pharmacokinetic properties.

The synthesis of N-Methyl-1-(4-((tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine involves a multi-step process that typically begins with the preparation of the tetrahydrofuran derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amine functionality. The use of catalytic methods, such as palladium-catalyzed cross-couplings, has been reported to enhance the efficiency and selectivity of these reactions. These advancements have made the compound more accessible for large-scale production and further research.

In terms of applications, this compound has shown promise in the field of neuroscience, where it has been investigated as a potential modulator of neurotransmitter systems. Its ability to interact with receptors involved in pain perception and mood regulation has led to exploratory studies in preclinical models of depression and chronic pain. Additionally, its structural similarity to certain pharmaceutical agents has prompted its use as a reference compound in drug screening assays.

From a materials science perspective, the compound's unique combination of functional groups makes it an interesting candidate for polymer synthesis and surface modification. Its ability to form stable bonds under mild conditions has been leveraged in the development of novel coatings and adhesives with improved mechanical properties.

Recent advancements in computational chemistry have also enabled researchers to model the electronic properties and reactivity of N-Methyl-1-(4-((tetrahydrofuran)oxy)phenyl)methanamine at an atomic level. These studies have provided insights into its potential as a catalyst or co-catalyst in organic transformations, particularly in asymmetric synthesis and enantioselective reactions.

In conclusion, N-Methyl-1-(4-((tetrahydrofuran)oxy)phenyl)methanamine (CAS No: 898289-40-2) is a multifaceted compound with significant potential across various scientific domains. Its structure, synthesis, and applications continue to be areas of active research, driven by the need for innovative solutions in medicine, materials science, and chemical engineering.